N-(1-Cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide
• InChI: InChI=1S/C16H21N3O/c1-11-5-4-6-14(12(11)2)18-9-15(20)19-16(3,10-17)13-7-8-13/h4-6,13,18H,7-9H2,1-3H3,(H,19,20)
• InChI Key: BCGCGEXAYBYMCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NCC(=O)NC(C)(C#N)C2CC2)C
• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol

Description

N-(1-Cyano-1-cyclopropylethyl)-2-(2,3-dimethylanilino)acetamide, also known as CTAP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a selective antagonist of the μ-opioid receptor, which is involved in pain management and addiction. CTAP has been shown to have a high affinity for this receptor and to be effective in blocking its activity.

Scientific Research Applications

Synthetic Chemistry and Material Science

The synthesis and applications of acetamide derivatives, including N-(2-Substituted-1-cyanoethenyl) acetamides, have been explored for their potential in creating new materials and chemicals. For example, acetamides have been used in the synthesis of alkylated dipeptide sweeteners like Neotame, indicating the role of such compounds in developing high-intensity sweeteners with specific sensory profiles (D. Wink et al., 1999). Similarly, acetamide derivatives have been utilized in synthesizing heterocyclic compounds with potential antimicrobial activity, showcasing the compound's relevance in pharmaceutical chemistry (S. Bondock et al., 2008).

Pharmacological and Biomedical Applications

The exploration of acetamide and its derivatives extends into biomedical research, where various analogs demonstrate significant biological activities. For instance, the structurally related compound N,N-Dimethylacetamide has been evaluated as a cryoprotectant for spermatozoa, indicating potential applications in reproductive biology and cryopreservation (M. McNiven et al., 1993). Moreover, the metabolic pathways and toxicological profiles of acetamide and its methylated derivatives have been studied, providing insights into their pharmacokinetics and safety profiles (J. R. Barnes & K. Ranta, 1972).